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Compound of Interest

Compound Name:
MCA-SEVNLDAEFR-K(Dnp)-RR,

amide

Cat. No.: B15494332 Get Quote

This guide provides essential safety, logistical, and operational protocols for handling the

fluorescent FRET-based peptide substrate, MCA-SEVNLDAEFR-K(Dnp)-RR, amide. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and maintain product integrity.

Product and Safety Information at a Glance
Identifier Information

Chemical Name MCA-SEVNLDAEFR-K(Dnp)-RR, amide

CAS Number 438625-61-7[1]

Molecular Formula C86H125N27O29[1]

Molecular Weight 2001.08 g/mol [2]

Appearance Lyophilized solid[3]

Solubility Soluble in DMSO[3][4]

Storage Temperature -20°C[1][4][5]

While a specific Safety Data Sheet (SDS) for the complete peptide is not available, a hazard

assessment based on its components is crucial. The peptide contains a 7-methoxycoumarin-4-

acetic acid (MCA) group, which is harmful if swallowed or inhaled, and causes skin and serious
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eye irritation[1][6]. It also contains a 2,4-dinitrophenyl (Dnp) group; related compounds are

known to be flammable solids and harmful if swallowed[7][8]. Therefore, this peptide should be

handled with care as a potentially hazardous substance.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type Required Equipment Justification

Eye Protection
Safety goggles with side

shields

Protects against splashes and

airborne particles of the

lyophilized powder.

Hand Protection
Chemical-resistant nitrile

gloves

Prevents skin contact with the

peptide.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Work in a well-ventilated area

or chemical fume hood

Recommended, especially

when handling the lyophilized

powder to avoid inhalation.

Operational Plan: From Receipt to Use
A systematic approach to handling ensures both safety and experimental consistency.

1. Receiving and Storage:

Upon receipt, verify the integrity of the product container.

Store the lyophilized peptide in a tightly sealed container at -20°C, protected from light[3][4].

2. Reconstitution:

Before opening, allow the product to equilibrate to room temperature in a desiccator to

prevent moisture condensation.
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Perform all weighing and initial dissolution in a chemical fume hood.

To prepare a stock solution, dissolve the peptide in DMSO[3][4].

For extended storage, it is advisable to create single-use aliquots of the stock solution to

avoid repeated freeze-thaw cycles[9].

3. Experimental Use:

When using the peptide in experiments, ensure all handling is done wearing the appropriate

PPE.

Avoid cross-contamination by using dedicated sterile equipment.

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately.

Exposure Type First-Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention[1][6].

Skin Contact

Wash the affected area thoroughly with soap

and water. Remove contaminated clothing. If

irritation persists, seek medical advice[1][6].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and get medical attention[1]

[6].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention[1]

[6].

Spill Response: In case of a spill, evacuate the area and ensure proper ventilation. Wear full

PPE, including respiratory protection. For a solid spill, carefully sweep up the material to avoid
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creating dust and place it in a sealed container for disposal. For a liquid spill, absorb it with an

inert material and place it in a sealed container for disposal. Clean the spill area thoroughly.

Disposal Plan
Proper disposal is critical for laboratory safety and environmental protection.

Waste Collection: All materials contaminated with the peptide, including unused solutions,

pipette tips, and gloves, should be collected in a designated and clearly labeled hazardous

waste container.

Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not pour down the drain or dispose of in regular trash[9].

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of MCA-SEVNLDAEFR-
K(Dnp)-RR, amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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